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Pulcherralpin Pulcherralpin Pulcherralpin is a natural product found in Caesalpinia pulcherrima with data available.
Brand Name: Vulcanchem
CAS No.: 105389-29-5
VCID: VC20772216
InChI: InChI=1S/C30H40O7/c1-18-20(16-24(33)36-5)22(31)17-21-25(18)26(34)27(30(35)28(2,3)14-9-15-29(21,30)4)37-23(32)13-12-19-10-7-6-8-11-19/h6-8,10-13,18,20-21,25-27,34-35H,9,14-17H2,1-5H3/b13-12+/t18-,20-,21-,25-,26+,27+,29+,30+/m0/s1
SMILES: CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC
Molecular Formula: C30H40O7
Molecular Weight: 512.6 g/mol

Pulcherralpin

CAS No.: 105389-29-5

Cat. No.: VC20772216

Molecular Formula: C30H40O7

Molecular Weight: 512.6 g/mol

* For research use only. Not for human or veterinary use.

Pulcherralpin - 105389-29-5

Specification

Description Pulcherralpin is a natural product found in Caesalpinia pulcherrima with data available.
CAS No. 105389-29-5
Molecular Formula C30H40O7
Molecular Weight 512.6 g/mol
IUPAC Name [(1R,2S,4aS,4bR,8aR,9R,10R,10aS)-8a,10-dihydroxy-2-(2-methoxy-2-oxoethyl)-1,4b,8,8-tetramethyl-3-oxo-1,2,4,4a,5,6,7,9,10,10a-decahydrophenanthren-9-yl] (E)-3-phenylprop-2-enoate
Standard InChI InChI=1S/C30H40O7/c1-18-20(16-24(33)36-5)22(31)17-21-25(18)26(34)27(30(35)28(2,3)14-9-15-29(21,30)4)37-23(32)13-12-19-10-7-6-8-11-19/h6-8,10-13,18,20-21,25-27,34-35H,9,14-17H2,1-5H3/b13-12+/t18-,20-,21-,25-,26+,27+,29+,30+/m0/s1
Standard InChI Key QDVSQQYDMLUPGR-OFYFIDOVSA-N
Isomeric SMILES C[C@H]1[C@@H](C(=O)C[C@H]2[C@H]1[C@H]([C@H]([C@@]3([C@@]2(CCCC3(C)C)C)O)OC(=O)/C=C/C4=CC=CC=C4)O)CC(=O)OC
SMILES CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC
Canonical SMILES CC1C(C(=O)CC2C1C(C(C3(C2(CCCC3(C)C)C)O)OC(=O)C=CC4=CC=CC=C4)O)CC(=O)OC

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